Cas no 2172453-14-2 (6-nitro-1,2,4triazolo1,5-apyridine-8-carboxylic acid)

• Product Name: 6-nitro-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• CAS No: 2172453-14-2
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 5927155
• PubChem ID: 165763741
• Update Time: 2025-06-13

6-nitro-1,2,4triazolo1,5-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• EN300-1592196
• 2172453-14-2
• 6-nitro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

• Inchi： 1S/C7H4N4O4/c12-7(13)5-1-4(11(14)15)2-10-6(5)8-3-9-10/h1-3H,(H,12,13)
• InChI Key： LWMKDWQGIKBWLA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CN2C1=NC=N2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.02325462g/mol
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 113Ų

Additional information on 6-nitro-1,2,4triazolo1,5-apyridine-8-carboxylic acid

Introduction to 6-Nitro-1,2,4-Triazolo[1,5-a]pyridine-8-carboxylic Acid (CAS No. 2172453-14-2)

6-Nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 2172453-14-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of triazolopyridine derivatives, which have been extensively studied for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid is characterized by a triazolopyridine core with a nitro group at the 6-position and a carboxylic acid group at the 8-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The nitro group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. The carboxylic acid group, on the other hand, provides a site for potential conjugation with other molecules or biomolecules, enhancing its bioavailability and therapeutic potential.

Recent studies have highlighted the potential of 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid has shown promising antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of influenza A virus by interfering with viral RNA synthesis. The specific molecular targets and mechanisms involved in this antiviral activity are currently under investigation but are believed to involve interactions with viral enzymes such as RNA-dependent RNA polymerase (RdRp).

The anticancer potential of 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression at the G2/M phase. These findings suggest that 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid may have therapeutic potential in cancer treatment.

The synthesis of 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the condensation of 6-nitropyridin-3(2H)-one with an appropriate carboxylic acid derivative followed by cyclization to form the triazolopyridine ring. The choice of starting materials and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

To further enhance its therapeutic potential, researchers are investigating various prodrug strategies for 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid. Prodrugs are designed to improve drug delivery and bioavailability by modifying the chemical structure to facilitate better absorption or targeted release at specific sites in the body. For example, esterification of the carboxylic acid group can enhance lipophilicity and facilitate passive diffusion across cell membranes.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid in various disease models. Preliminary results from phase I trials have shown that this compound is well-tolerated with minimal side effects at therapeutic doses. Phase II trials are expected to provide more detailed insights into its pharmacokinetics and pharmacodynamics.

In conclusion, 6-nitro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 2172453-14-2) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structural features and multifaceted biological effects make it an attractive candidate for further development as a therapeutic agent in various medical applications.